2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine
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Description
“2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine” is a chemical compound with the molecular formula C5H6ClN3 . It is a derivative of pyrimidine, which is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 143.58 and a boiling point of 263.486 C at 760 mmHg .Future Directions
The future directions for “2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine” could involve further investigations into its pharmacological effects, including its potential anti-inflammatory effects . Additionally, more research could be conducted to explore its synthesis methods and molecular structure analysis.
Mechanism of Action
Target of Action
The primary targets of 2-(Chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine are Cyclooxygenase (COX) enzymes and Cyclin-dependent kinase 2 (CDK2) . COX enzymes are involved in the synthesis of prostaglandins, which play a key role in inflammation . CDK2 is a crucial regulator of the cell cycle, and its inhibition can lead to cell cycle arrest .
Mode of Action
This compound acts as an inhibitor of COX enzymes, reducing the production of prostaglandins . It also inhibits CDK2, leading to cell cycle arrest . The inhibition of these targets results in anti-inflammatory effects and potential anti-cancer effects .
Biochemical Pathways
The compound affects the arachidonic acid pathway by inhibiting COX enzymes, leading to a decrease in prostaglandin E2 . This results in reduced inflammation. By inhibiting CDK2, the compound affects the cell cycle regulation pathway, potentially leading to cell cycle arrest and apoptosis .
Result of Action
The inhibition of COX enzymes leads to a reduction in inflammation . On the other hand, the inhibition of CDK2 can lead to cell cycle arrest and apoptosis, which could potentially be exploited for anti-cancer therapy .
Properties
IUPAC Name |
2-(chloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN3S/c1-4-5(2)14-9-7(4)8(11)12-6(3-10)13-9/h3H2,1-2H3,(H2,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBYRXDIWCGCYCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC(=NC(=C12)N)CCl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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